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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339

Anlotinib is an oral tyrosine kinase inhibitor used in cancer therapy that targets multiple
signaling pathways involved in tumor growth and angiogenesis.[1][2] Due to its cytotoxic
potential, proper handling and disposal of Anlotinib hydrochloride are critical to ensure the
safety of laboratory personnel and prevent environmental contamination. Adherence to
established protocols and regulatory requirements is paramount for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE) and Handling
Precautions

When handling Anlotinib hydrochloride for disposal, it is essential to use appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.

o Gloves: Wear appropriate chemical-resistant gloves; double gloving is recommended.[3]
o Eye Protection: Use safety glasses or chemical splash goggles.[4]
» Lab Coat: A disposable or dedicated lab coat should be worn.[4]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator or a self-contained breathing apparatus should be used.[4] Work should be
conducted in a chemical fume hood or other ventilated enclosure.[5]
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e Hygiene: Wash hands thoroughly after handling.[4] Facilities should be equipped with an
eyewash station and a safety shower.[4]

Anlotinib Hydrochloride Disposal Overview

The disposal of Anlotinib hydrochloride must comply with all applicable local, state, and federal
regulations for hazardous and pharmaceutical waste.[4][6] It is classified as an antineoplastic
drug, and such waste must be segregated from other laboratory waste streams.[3]

Parameter Guideline Source

o Hazardous Chemical /
Waste Classification ) ) [31[6]
Antineoplastic Waste

Incineration via a licensed
Primary Disposal Method professional waste disposal [7]

service.

] Prohibited. Do not allow the
Sewage System Disposal ] [516]1[7]
product to enter drains.

Dedicated, sealed, and clearly
Container Type labeled hazardous waste [31[71I8]

container.

Resource Conservation and
Regulatory Framework Recovery Act (RCRA) in the [31[6]
u.s.

Standard Operating Protocol for Anlotinib
Hydrochloride Disposal

This protocol details the step-by-step procedure for the safe disposal of Anlotinib hydrochloride
and contaminated materials in a laboratory setting.

1.0 Objective To define the procedure for the safe collection, segregation, and disposal of
Anlotinib hydrochloride waste to ensure personnel safety and regulatory compliance.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY27655-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY27655-1.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY27655-1.pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://www.medkoo.com/uploads/product/Anlotinib_HCl/safety/SDS-AnlotinibHCl.pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Erlotinib_Lactam_Impurity.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2.0 Scope This protocol applies to all solid and liquid waste containing Anlotinib hydrochloride,
as well as any materials contaminated with the compound.

3.0 Materials

Appropriate PPE (as detailed above)

Dedicated, labeled hazardous waste containers (for solid and liquid waste)

Hazardous waste labels

Tools for cleanup (e.g., absorbent material, scoops)
4.0 Procedure
4.1 Waste Segregation

» Designate a specific Satellite Accumulation Area (SAA) within the laboratory for Anlotinib
waste.[3]

» Do not mix Anlotinib waste with other waste streams, such as regular trash, biohazardous
waste (unless also contaminated with Anlotinib), or other chemical wastes.[3]

4.2 Solid Waste Disposal

o Collect all disposable materials contaminated with Anlotinib hydrochloride, including gloves,
weighing papers, pipette tips, and lab coats, in a dedicated, clearly labeled hazardous waste
container.[8]

o For bulk powder, carefully transfer the material into the waste container, avoiding the
generation of dust.[4]

o Seal the container securely when not in use and once it is full.
4.3 Liquid Waste Disposal

o Collect all solutions containing Anlotinib hydrochloride in a dedicated, sealed, and labeled
hazardous liquid waste container.[7][8]
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e Do not pour any liquid Anlotinib waste down the drain.[6][7]

 If necessary, use an inert absorbent material to manage small spills before placing them in
the solid waste container.[7]

4.4 "Empty" Container Disposal

o Empty vials that previously contained Anlotinib hydrochloride should be triple-rinsed with a
suitable solvent.[8]

o Collect the rinsate as hazardous liquid waste.[8]

 After rinsing, deface the original label and dispose of the container according to institutional
guidelines for chemically contaminated glassware or plastic.

4.5 Final Disposal
» Store sealed waste containers in the designated SAA.

» Arrange for collection by a licensed professional waste disposal company.[7] The
recommended disposal method is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[7]

o Ensure all required hazardous waste manifests are completed for transport.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Anlotinib hydrochloride.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Erlotinib_Lactam_Impurity.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Erlotinib_Lactam_Impurity.pdf
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://www.sun-shinechem.com/upload/MSDS/MSDS%20of%20Anlotinib_HCl_(_AL-3818_)_1360460-82-7.pdf
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Anlotinib Hydrochloride Disposal Workflow

Start: Generate
Anlotinib Waste

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Liquid

Solid Waste
(Powder, Contaminated PPE, Empty Vials
Weighing Papers)

Liquid Waste
(Solutions, Rinsate)

3c. Triple-Rinse Vial f---—-——=-———-—, |

v

3a. Place in Labeled
Solid Hazardous Waste
Container

4. Collect Rinsate as 5. Dispose of Rinsed Vial
Liquid Hazardous Waste per Institutional Policy

'y

3b. Place in Labeled
Liquid Hazardous Waste
Container

6. Store Sealed Container
in Satellite Accumulation Area

7. Arrange for Pickup by
Licensed Disposal Service
(Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Anlotinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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